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Compound of Interest

Compound Name: malachite green isothiocyanate

Cat. No.: B1148100 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and key applications of malachite green isothiocyanate (MGITC) for

researchers, scientists, and professionals in drug development. MGITC is a valuable amine-

reactive probe and photosensitizer with significant utility in biological research, particularly in

the targeted inactivation of proteins.

Core Chemical Properties
Malachite green isothiocyanate is a derivative of the triphenylmethane dye, malachite green.

The introduction of the isothiocyanate (-N=C=S) group allows for its covalent conjugation to

primary amines on biomolecules such as proteins and antibodies. This transforms a non-

functional antibody into a tool for targeted cell inactivation.

Below is a summary of the key chemical and physical properties of malachite green
isothiocyanate:
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Property Value Reference

Molecular Formula C₂₄H₂₄ClN₃O₄S [1]

Molecular Weight 485.98 g/mol [2]

IUPAC Name

[4-[[4-(dimethylamino)phenyl]-

(4-

isothiocyanatophenyl)methylid

ene]cyclohexa-2,5-dien-1-

ylidene]-

dimethylazanium;perchlorate

[1]

CAS Number 147492-82-8 [2]

Excitation Wavelength (λ_exc) ~628-630 nm [2][3]

Emission Wavelength (λ_em) None (non-fluorescent) [2][4]

Molar Absorptivity (ε) 150,000 M⁻¹cm⁻¹ at 620 nm [2]

Solubility
Soluble in DMSO, DMF, and

acetonitrile
[2]

Appearance Green crystalline powder [5]

Reaction Mechanism and Experimental Protocols
The primary utility of malachite green isothiocyanate lies in its ability to covalently bind to

primary amine groups, such as the lysine residues on proteins. This reaction proceeds via the

formation of a stable thiourea linkage.
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Reaction of Malachite Green Isothiocyanate with a Primary Amine

Malachite Green
Isothiocyanate (MG-NCS)

Protein-NH-C(S)-NH-MG
(Thiourea Conjugate)

+

Protein-NH₂

(Primary Amine)

pH 9.0-9.8

Click to download full resolution via product page

Figure 1: Reaction of MGITC with a primary amine to form a stable thiourea conjugate.

Detailed Protocol for Protein Labeling with Malachite
Green Isothiocyanate
This protocol outlines the steps for conjugating MGITC to a protein, such as an antibody.

Materials:

Malachite green isothiocyanate (MGITC)

Anhydrous dimethyl sulfoxide (DMSO)

Protein solution (e.g., antibody) in a suitable buffer (e.g., PBS)

0.5 M Sodium Bicarbonate buffer (pH 9.8)

Desalting column (e.g., Sephadex G-25)

Reaction tubes

Spectrophotometer
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Procedure:

Prepare a Stock Solution of MGITC: Dissolve MGITC in anhydrous DMSO to a final

concentration of 20 mg/mL.[2] This solution should be prepared fresh and protected from

light.

Prepare the Protein Solution: Dissolve the protein in 0.5 M sodium bicarbonate buffer (pH

9.8) to a concentration of 5-10 mg/mL.[2]

Conjugation Reaction:

While vortexing the protein solution, add small aliquots of the MGITC stock solution at 5-

minute intervals.[2]

The goal is to achieve a final molar ratio of MGITC to protein of approximately 100:1.[2]

Incubation: Incubate the reaction mixture on ice for 4 hours, protected from light.[2]

Purification of the Conjugate:

Separate the MGITC-labeled protein from the unreacted dye by passing the reaction

mixture through a desalting column equilibrated with a suitable buffer (e.g., 150 mM

NaCl/50 mM NaPi, pH 7.3).[2]

If any precipitate has formed, centrifuge the solution before loading it onto the column.[2]

Determination of the Degree of Labeling:

Measure the absorbance of the purified conjugate solution at 280 nm (for protein

concentration) and 620 nm (for MGITC concentration).

Calculate the protein concentration using its molar extinction coefficient at 280 nm.

Calculate the concentration of bound MGITC using a molar absorptivity of 150,000

M⁻¹cm⁻¹ at 620 nm.[2]

The molar ratio of dye to protein can then be determined. An optimal ratio for applications

like CALI is typically 6-10 dyes per antibody.[2]
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Storage:

Store the purified MGITC-protein conjugate at -20°C, protected from light.[6]

Application in Chromophore-Assisted Laser
Inactivation (CALI)
A primary application of malachite green isothiocyanate is in Chromophore-Assisted Laser

Inactivation (CALI), a technique used to inactivate specific proteins with high spatial and

temporal resolution.[2]
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Workflow for Chromophore-Assisted Laser Inactivation (CALI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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